Cas no 1806407-42-0 (4-(3-Bromopropanoyl)-2-methylphenol)

• Product Name: 4-(3-Bromopropanoyl)-2-methylphenol
• CAS No: 1806407-42-0
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 5008205
• Update Time: 2025-08-04

4-(3-Bromopropanoyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropanoyl)-2-methylphenol

• Inchi： 1S/C10H11BrO2/c1-7-6-8(2-3-9(7)12)10(13)4-5-11/h2-3,6,12H,4-5H2,1H3
• InChI Key： HJPUQFYQIDPMLD-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C)C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3

Additional information on 4-(3-Bromopropanoyl)-2-methylphenol

Comprehensive Analysis of 4-(3-Bromopropanoyl)-2-methylphenol (CAS No. 1806407-42-0): Properties, Applications, and Industry Insights

The chemical compound 4-(3-Bromopropanoyl)-2-methylphenol (CAS No. 1806407-42-0) is a specialized organic intermediate gaining attention in pharmaceutical and agrochemical research. With its unique bromopropanoyl and methylphenol functional groups, this compound serves as a versatile building block for synthesizing complex molecules. Its molecular structure combines a phenolic ring with a reactive brominated side chain, enabling diverse chemical transformations.

In recent years, the demand for halogenated phenols like 4-(3-Bromopropanoyl)-2-methylphenol has surged due to their role in developing novel biologically active compounds. Researchers particularly value its potential in creating targeted drug candidates and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture. The compound's CAS 1806407-42-0 has become a frequent search term among chemists exploring structure-activity relationships in molecular design.

The synthesis of 4-(3-Bromopropanoyl)-2-methylphenol typically involves Friedel-Crafts acylation followed by selective bromination, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC and NMR spectroscopy are crucial for verifying the compound's identity and assessing its quality. These methods address growing industry concerns about chemical purity standards and batch-to-batch consistency - key considerations for research applications.

From a regulatory perspective, proper handling of brominated compounds requires adherence to laboratory safety protocols, though 1806407-42-0 doesn't fall under restricted categories. The compound's stability profile makes it suitable for standard storage conditions, a practical advantage for research facilities. Recent publications have explored its potential in green chemistry applications, responding to the pharmaceutical industry's push toward environmentally friendly synthesis routes.

Market analysis shows increasing interest in 4-(3-Bromopropanoyl)-2-methylphenol from contract research organizations and academic institutions working on medicinal chemistry projects. The compound's CAS number 1806407-42-0 frequently appears in patent applications related to kinase inhibitors and anti-inflammatory agents, reflecting its importance in drug discovery pipelines. Suppliers are responding by improving custom synthesis services and scale-up capabilities for this intermediate.

Future research directions for 4-(3-Bromopropanoyl)-2-methylphenol may explore its utility in click chemistry applications or as a precursor for fluorescent probes. The compound's structural features make it particularly interesting for developing PET radiotracers in diagnostic imaging. These potential applications align with current scientific priorities in theranostics and personalized healthcare solutions.

Quality control remains paramount when working with CAS 1806407-42-0, with analytical methods continually evolving to meet GLP standards. Researchers emphasize the importance of spectroscopic characterization and chromatographic purity assessments, especially when the compound serves as a starting material for API synthesis. These considerations address common queries from scientists evaluating chemical suppliers for their research needs.

The physicochemical properties of 4-(3-Bromopropanoyl)-2-methylphenol, including its solubility profile and melting point range, make it compatible with various organic reaction conditions. This adaptability contributes to its growing popularity in parallel synthesis and combinatorial chemistry approaches. Recent forum discussions highlight its utility in creating molecular libraries for high-throughput screening programs.

As the chemical industry focuses on sustainable practices, the environmental profile of 1806407-42-0 has come under scrutiny. Current studies examine waste minimization strategies in its production and potential biodegradation pathways. These investigations respond to increasing regulatory pressures and the scientific community's commitment to green chemistry principles.

In conclusion, 4-(3-Bromopropanoyl)-2-methylphenol (CAS No. 1806407-42-0) represents an important tool for modern chemical research, bridging multiple disciplines from pharmaceutical development to material science. Its evolving applications reflect broader trends in molecular innovation, while quality and safety considerations ensure its responsible use in scientific advancement.